Cas no 81586-39-2 (6H-Dibenzo[b,d]pyran-1-ol,6a,7,8,10a-tetrahydro-6,6,9-trimethyl-3-(pentyl-5,5,5-d3)-, (6aR,10aR)- (9CI))
81586-39-2 structure
Product Name:6H-Dibenzo[b,d]pyran-1-ol,6a,7,8,10a-tetrahydro-6,6,9-trimethyl-3-(pentyl-5,5,5-d3)-, (6aR,10aR)- (9CI)
CAS No:81586-39-2
MF:C21H30O2
MW:317.480191707611
CID:720947
PubChem ID:11120702
Update Time:2025-04-19
6H-Dibenzo[b,d]pyran-1-ol,6a,7,8,10a-tetrahydro-6,6,9-trimethyl-3-(pentyl-5,5,5-d3)-, (6aR,10aR)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 6H-Dibenzo[b,d]pyran-1-ol,6a,7,8,10a-tetrahydro-6,6,9-trimethyl-3-(pentyl-5,5,5-d3)-, (6aR,10aR)- (9CI)
- (-)-Δ9-THC-D3
- (−)-Δ9-THC-D3 solution
- Polyethylene Glycol Trimethylnonyl Ether (Technical Grade)
- (-)-DELTA-9-THC (D3)
- (-)-trans-Delta-9-THC-D3 (Dronabinol), 10mg/ml in Ethanol
- (-)-trans-Delta-9-THC-D3 (Dronabinol), 0.1mg/ml in Ethanol
- 81586-39-2
- (-)-trans-Delta-9-THC-D3 (Dronabinol), 1mg/ml in Ethanol
- (6Ar,10aR)-6,6,9-trimethyl-3-(5,5,5-trideuteriopentyl)-6a,7,8,10a-tetrahydrobenzo[c]chromen-1-ol
- .delta.9-THC-d3 (CRM)
- DB-215044
- (6Ar,10ar)-6a,7,8,10a-tetrahydro-6,6,9-trimethyl-3-(pentyl-5,5,5-d3)-6H-dibenzo[b,d]pyran-1-ol
- Alcohols, C11-15-Secondary, Ethoxylated; Ethoxylated C11-15-Secondary AlcoholsEthoxylated C11-15-Secondary Alcs.
-
- Inchi: 1S/C21H30O2/c1-5-6-7-8-15-12-18(22)20-16-11-14(2)9-10-17(16)21(3,4)23-19(20)13-15/h11-13,16-17,22H,5-10H2,1-4H3/t16-,17-/m1/s1/i1D3
- InChI Key: CYQFCXCEBYINGO-MVOYJBSWSA-N
- SMILES: O1C2C=C(CCCCC([2H])([2H])[2H])C=C(C=2[C@@H]2C=C(C)CC[C@H]2C1(C)C)O
Computed Properties
- Exact Mass: 314.225
- Monoisotopic Mass: 314.225
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 29.5A^2
Experimental Properties
- Flash Point: Degrees Fahrenheit:48.2°F
Degrees Celsius:9°C - LogP: 5.73580
- Color/Form: 100 μg/mL in methanol
6H-Dibenzo[b,d]pyran-1-ol,6a,7,8,10a-tetrahydro-6,6,9-trimethyl-3-(pentyl-5,5,5-d3)-, (6aR,10aR)- (9CI) Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H225-H301 + H311 + H331-H370
- Warning Statement: P210-P260-P280-P301+P310-P311
- Hazardous Material transportation number:UN1230 - class 3 - PG 2 - Methanol, solution
- WGK Germany:1
- Hazard Category Code: 11-23/24/25-39/23/24/25
- Safety Instruction: 7-16-36/37-45
-
Hazardous Material Identification:
- Storage Condition:−20°C
6H-Dibenzo[b,d]pyran-1-ol,6a,7,8,10a-tetrahydro-6,6,9-trimethyl-3-(pentyl-5,5,5-d3)-, (6aR,10aR)- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T912729-1mg |
Δ9-THC-d3 (CRM) |
81586-39-2 | 98% | 1mg |
¥4,959.00 | 2022-01-14 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | T-003-1ML |
−-Δ |
81586-39-2 | 100 μg/mL in methanol, ampule of 1 mL, certified reference material, Cerilliant | 1ML |
876.93 | 2021-05-13 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | T-011-1ML |
−-Δ |
81586-39-2 | 1.0 mg/mL in methanol, ampule of 1 mL, certified reference material, Cerilliant | 1ML |
7569.69 | 2021-05-13 |
6H-Dibenzo[b,d]pyran-1-ol,6a,7,8,10a-tetrahydro-6,6,9-trimethyl-3-(pentyl-5,5,5-d3)-, (6aR,10aR)- (9CI) Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
81586-39-2 (6H-Dibenzo[b,d]pyran-1-ol,6a,7,8,10a-tetrahydro-6,6,9-trimethyl-3-(pentyl-5,5,5-d3)-, (6aR,10aR)- (9CI)) Related Products
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